Cas no 117440-21-8 (Siloxanes andSilicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethyleneglycol monoacrylate)

• Product Name: Siloxanes andSilicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethyleneglycol monoacrylate
• CAS No: 117440-21-8
• MF: C₂₂H₄₄O₈Si₃
• MW: 520.836470603943
• MDL: MFCD29065938
• CID: 183694
• PubChem ID: 20140301
• Update Time: 2025-04-19

Siloxanes andSilicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethyleneglycol monoacrylate Chemical and Physical Properties

Names and Identifiers

• Siloxanes andSilicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethyleneglycol monoacrylate
• Siloxanes and silicones, di-Me, 3-hydroxypropyl terminated, diethers with polyethylene glycol monoacrylate
• ACRYLOXY TERMINATED ETHYLENEOXIDE DIMETHYLSILOXANE-ETHYLENEOXIDE ABA BLOCK COPOLYMER, 110-150 cSt
• ACRYLOXY TERMINATED ETHYLENEOXIDE DIMETHYLSILOXANE-ETHYLENEOXIDE ABA BLOCK COPOLYMER, 80-120 cSt
• Siloxanes andSilicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethylenegly...
• Siloxanes and Silicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethylene glycol monoacrylate
• 128754-61-0
• Polysiloxanes, di-Me, acrylate-terminated
• 117440-21-8
• SCHEMBL808948
• 1204404-55-6
• MFCD00282024
• MFCD29065938
• 2-[3-[[[dimethyl-[3-(2-prop-2-enoyloxyethoxy)propyl]silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethyl prop-2-enoate
• Water-dispersable difunctional silicone acrylate prepolymer
• 7,7,9,9,11,11-hexamethyl-17-(prop-2-enoyloxy)-3,8,10,15-tetraoxa-7,9,11-trisilaheptadecan-1-yl prop-2-enoate
• IODHDXUYVWGUOV-UHFFFAOYSA-N

• MDL： MFCD29065938
• Inchi： 1S/C22H44O8Si3/c1-9-21(23)27-17-15-25-13-11-19-31(3,4)29-33(7,8)30-32(5,6)20-12-14-26-16-18-28-22(24)10-2/h9-10H,1-2,11-20H2,3-8H3
• InChI Key： IODHDXUYVWGUOV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCOCCOC(C=C)=O)O[Si](C)(C)O[Si](C)(C)CCCOCCOC(C=C)=O

Computed Properties

• Exact Mass: 71.01329
• Monoisotopic Mass: 520.23439796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 22
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 40.13

Siloxanes andSilicones, di-Me, 3-hydroxypropyl group-terminated, diethers with polyethyleneglycol monoacrylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes